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Compound of Interest

Compound Name: Dorsomorphin dihydrochloride

Cat. No.: B15602982 Get Quote

Technical Support Center: Dorsomorphin
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

common solubility issues and other experimental challenges encountered with Dorsomorphin
dihydrochloride (also known as Compound C).

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Q1: My Dorsomorphin dihydrochloride powder won't dissolve in DMSO. What should I do?

A1: Several factors can affect the dissolution of Dorsomorphin dihydrochloride in DMSO.

Here are some common causes and solutions:

Compound Integrity: Ensure the powder is properly stored at -20°C and desiccated.[1]

Solvent Quality: Use fresh, anhydrous (moisture-free) DMSO.[2][3] DMSO is hygroscopic

and absorbed moisture can significantly reduce the solubility of the compound.[3][4]

Dissolution Technique: After adding DMSO, vortex the solution briefly. If crystals or

precipitate are still visible, gentle warming of the vial to 37°C for 3-5 minutes is often required
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to facilitate complete dissolution.[1][5][6] Some protocols suggest sonication may also aid

this process.[3][7]

Q2: I successfully made a DMSO stock solution, but a precipitate formed when I diluted it into

my aqueous cell culture medium. Why is this happening and how can I prevent it?

A2: This phenomenon, often called "crashing out," is common for compounds with low aqueous

solubility.[2][8] The abrupt change from a high-concentration organic solvent (DMSO) to an

aqueous environment causes the compound to exceed its solubility limit and precipitate.

Here are proven solutions to prevent precipitation:

Pre-warm the Medium: Always dilute your Dorsomorphin stock solution into cell culture

medium that has been pre-warmed to 37°C. Adding the compound to cold media can

decrease its solubility.[1][5][8]

Slow Dilution: Add the DMSO stock solution dropwise into the pre-warmed medium while

gently swirling or vortexing.[8][9] This gradual dilution helps the compound stay in solution.

Check Final Concentration: Ensure your final working concentration does not exceed the

aqueous solubility limit of Dorsomorphin dihydrochloride. Typical working concentrations

range from 0.5 µM to 20 µM.[1][5]

Limit Final DMSO Concentration: The final concentration of DMSO in your cell culture should

typically not exceed 0.5%, as higher concentrations can be toxic to cells.[1][5] A

concentration of 0.1% is often recommended as a safe level.[9]

Sterile Filtration: After diluting Dorsomorphin into your final medium, you can filter it through

a 0.2 µm sterile, low-protein binding filter before adding it to your cells. This is especially

recommended for sensitive applications like pluripotent stem cell culture.[1][5]

Q3: What is the stability of Dorsomorphin dihydrochloride in powder form and in solution?

A3: Proper storage is critical for maintaining the compound's activity.

Powder: As a lyophilized powder, Dorsomorphin dihydrochloride is stable for at least 4

years when stored at -20°C under desiccating conditions and protected from light.[1][10]
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DMSO Stock Solutions: To avoid degradation from repeated freeze-thaw cycles, prepare

single-use aliquots of your stock solution.[1][2][5] Recommendations for storage vary by

supplier, but a general guideline is:

Store at -20°C for 1 to 6 months.[1][3][4]

Store at -80°C for up to 1-2 years for longer-term storage.[1][4]

Aqueous Solutions: Aqueous solutions of Dorsomorphin dihydrochloride are not stable

and should be prepared fresh for each experiment. It is not recommended to store aqueous

solutions for more than one day.[1][10]

Q4: Should I use Dorsomorphin freebase or the dihydrochloride salt?

A4: The dihydrochloride salt of Dorsomorphin has significantly greater solubility in aqueous

solutions, such as water and PBS, compared to the freebase form.[11] For experiments

requiring direct dissolution into aqueous buffers or to minimize the use of organic solvents, the

dihydrochloride salt is the preferred choice.[10][11] Remember to account for the difference in

molecular weight when calculating molar concentrations.

Data Presentation: Solubility Summary
The solubility of Dorsomorphin dihydrochloride can vary based on the solvent, temperature,

and specific batch of the compound. The following table summarizes solubility data from

various suppliers.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

Water 47.24 - 100 100 - 211.68

Sonication may be

required.[3][12][13]

[14]

DMSO 0.5 - 9.45 ~10.5 - 20

Gentle warming

and/or sonication

often required.[10][12]

[13][14][15] Use fresh,

anhydrous DMSO.[3]

[4]

PBS (pH 7.2) 1.0 - 20 ~2.1 - 42.3

Warming and

sonication may be

needed. Prepare

fresh.[4][7][10][13]

Dimethylformamide

(DMF)
~1.0 ~2.1 [10][13]

Ethanol Insoluble Insoluble [4]

Note: The molecular weight of Dorsomorphin dihydrochloride (C₂₄H₂₅N₅O·2HCl) is

approximately 472.41 g/mol , which is used for mM calculations. This may vary slightly between

batches.[12]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Dorsomorphin Dihydrochloride Stock Solution in DMSO

This protocol describes the reconstitution of lyophilized powder to create a concentrated stock

solution.

Materials:

Dorsomorphin dihydrochloride powder (e.g., 2 mg vial)
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, light-protecting microcentrifuge tubes

Water bath or heat block set to 37°C

Procedure:

Preparation: Before opening, gently tap the vial of lyophilized powder on a hard surface to

ensure all the powder is at the bottom of the vial.[5]

Reconstitution: To prepare a 10 mM stock solution from 2 mg of Dorsomorphin
dihydrochloride (MW: ~472.41 g/mol ), add 423.4 µL of sterile DMSO to the vial.

Solubilization: Vortex the vial briefly. If the solution is not completely clear, warm the vial at

37°C for 3-5 minutes to facilitate full dissolution.[1][5][6] Visually inspect to ensure no

particulates remain.

Aliquoting: Once fully dissolved, dispense the stock solution into single-use, light-protecting

sterile microcentrifuge tubes. Aliquoting is critical to prevent loss of compound activity due to

repeated freeze-thaw cycles.[1][2][5]

Storage: Store the aliquots at -20°C for short-term use (up to 6 months) or at -80°C for long-

term storage (up to 1 year).[3]

Protocol 2: Preparation of a Working Solution for Cell Culture

This protocol outlines the steps for diluting the DMSO stock solution into cell culture medium.

Materials:

Frozen aliquot of 10 mM Dorsomorphin dihydrochloride stock solution

Pre-warmed (37°C), complete cell culture medium

Sterile 0.2 µm low-protein binding syringe filter (optional, but recommended)

Procedure:
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Thawing: Remove a single aliquot of the stock solution from the freezer and thaw it quickly,

for example, in a 37°C water bath.[1]

Dilution: Determine the volume of stock solution needed for your desired final concentration.

For example, to make 10 mL of medium with a final concentration of 10 µM, add 10 µL of the

10 mM stock solution to 10 mL of medium. This results in a final DMSO concentration of

0.1%.

Addition to Medium: To prevent precipitation, add the thawed Dorsomorphin stock directly

and slowly (dropwise) to the pre-warmed cell culture medium while gently swirling.[5][9] Do

not add cold medium to the DMSO stock.

Mixing: Mix gently by inverting the tube or pipetting. Avoid vigorous vortexing which can

cause proteins in the medium to denature.

Sterilization (Optional): For sensitive applications, filter the final Dorsomorphin-supplemented

medium through a 0.2 µm sterile, low-protein binding filter before applying it to cells.[5]

Application: Use the freshly prepared medium immediately for your experiment. Do not store

media containing Dorsomorphin.[1][10]
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Caption: Dorsomorphin inhibits both BMP and AMPK signaling pathways.
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Caption: Recommended workflow for preparing and using Dorsomorphin.
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Caption: Troubleshooting decision tree for solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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